3-fluoro-4-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H15FN2O5S/c1-27-18-9-7-13(11-15(18)21)29(25,26)23-12-6-8-17-14(10-12)20(24)22-16-4-2-3-5-19(16)28-17/h2-11,23H,1H3,(H,22,24)
• InChI Key: YTFVTZXDNQXENF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O)F
• Molecular Formula: C20H15FN2O5S
• Molecular Weight: 414.4 g/mol

Description

3-fluoro-4-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H15FN2O5S and its molecular weight is 414.41. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One application of compounds related to "3-fluoro-4-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide" is in photodynamic therapy for cancer treatment. A study synthesized and characterized a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups. This compound showed high singlet oxygen quantum yield, making it a promising Type II photosensitizer for treating cancer via photodynamic therapy due to its good fluorescence properties and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Another significant application is in the development of anticancer agents. Novel aminothiazole-paeonol derivatives, including a compound structurally similar to "this compound", demonstrated high anticancer potential against several human cancer cell lines. This suggests its potential as a lead compound in developing treatments for gastrointestinal adenocarcinoma (Tsai et al., 2016).

Inhibition of Enzymes

Compounds with the benzenesulfonamide moiety have also been explored for their potential to inhibit specific enzymes. For example, a series of new benzenesulfonamides showed interesting cytotoxic activities and strongly inhibited both human cytosolic isoforms hCA I and II, which could be crucial for further anti-tumor activity studies (Gul et al., 2016).